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Compound of Interest

Compound Name: Ofornine

CAS No.: 87784-12-1

Cat. No.: B1619044

Get Quote

Orientin, a flavonoid compound, has been identified as a potent vasodilator. Its mechanism of

action involves both endothelium-dependent and endothelium-independent pathways, making it

a valuable tool for studying vascular smooth muscle relaxation.

Mechanism of Action:

Orientin induces vasodilation through a dual mechanism.[1] Primarily, in endothelium-intact

blood vessels, it stimulates the production of nitric oxide (NO).[1] NO then activates guanylate

cyclase in vascular smooth muscle cells, leading to an increase in cyclic guanosine

monophosphate (cGMP) levels. Elevated cGMP activates protein kinase G, which in turn

phosphorylates various downstream targets, ultimately resulting in a decrease in intracellular

calcium concentration and smooth muscle relaxation.[1]

Secondly, Orientin directly affects vascular smooth muscle by inhibiting both receptor-operated

and voltage-dependent calcium channels.[1] This action reduces the influx of extracellular

calcium, a critical step in muscle contraction.[1] It also inhibits the release of calcium from

intracellular stores.[1]
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Quantitative Data: Vasodilatory Potency of Orientin

Preparation Condition Agonist IC50 (µM) Reference

Isolated Rabbit

Thoracic Aortic

Rings

Endothelium-

Intact
Phenylephrine 2.28 [1]

Isolated Rabbit

Thoracic Aortic

Rings

Endothelium-

Removed
Phenylephrine 7.27 [1]

Signaling Pathway of Orientin-Induced Vasodilation
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Isolate Thoracic Aorta
from Rabbit

Cut into 2-3 mm Rings

Mount Rings in Organ Bath
(Krebs Solution, 37°C, 95% O2/5% CO2)

Equilibrate under Tension
(e.g., 2g)

Induce Contraction
(e.g., Phenylephrine)

Administer Cumulative Doses of Orientin

Record Isometric Tension

Data Analysis:
Calculate % Relaxation and IC50
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Ofornine®
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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